Cas no 402959-32-4 (Hexanoic acid,3-amino-2-hydroxy-, (3S)-)

• Product name: Hexanoic acid,3-amino-2-hydroxy-, (3S)-
• CAS No: 402959-32-4
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 925617
• PubChem ID: 56604986

Hexanoic acid,3-amino-2-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-amino-2-hydroxy-, (3S)-
• SCHEMBL417500
• A918308
• 402959-32-4
• (3S)-3-AMINO-2-HYDROXYHEXANOIC ACID
• DTXSID80717881
• EN300-174753
• Hexanoic acid,3-amino-2-hydroxy-,(3S)-

• MDL： MFCD21496274
• Inchi： InChI=1S/C6H13NO3/c1-2-3-4(7)5(8)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4-,5?/m0/s1
• InChI Key： OIFGOYXLBOWNGQ-ROLXFIACSA-N
• SMILES： CCC[C@H](N)C(O)C(O)=O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Hexanoic acid,3-amino-2-hydroxy-, (3S)- Security Information

• Storage Condition：(BD133302)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives